Cas no 387845-50-3 (Carbamic acid,[1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 387845-50-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD18969046
• CID: 298808
• PubChem ID: 22325136
• Update Time: 2025-06-30

Carbamic acid,[1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl1-(cyanomethyl)cyclopropyl carbamate
• AT30022
• SCHEMBL7608833
• A1-03829
• SY274686
• EN300-717248
• 387845-50-3
• DTXSID101195689
• 1,1-Dimethylethyl N-[1-(cyanomethyl)cyclopropyl]carbamate
• t-Butyl (1-(cyanomethyl)cyclopropyl)carbamate
• TERT-BUTYL N-[1-(CYANOMETHYL)CYCLOPROPYL]CARBAMATE
• MFCD18969046
• tert-Butyl(1-(cyanomethyl)cyclopropyl)carbamate
• tert-Butyl (1-(cyanomethyl)cyclopropyl)carbamate
• 2-[1-(Boc-amino)cyclopropyl]acetonitrile
• Carbamic acid, [1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI)

• MDL： MFCD18969046
• Inchi： 1S/C10H16N2O2/c1-9(2,3)14-8(13)12-10(4-5-10)6-7-11/h4-6H2,1-3H3,(H,12,13)
• InChI Key： HEILYIARKHMAGU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC#N)CC1)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1Ų

Additional information on Carbamic acid,[1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [1-(Cyanomethyl)cyclopropyl]-, 1,1-Dimethylethyl Ester (9CI)

Carbamic acid derivatives have long been recognized for their versatility in organic synthesis and their applications in various industries. Among these derivatives, the compound with CAS No. 387845-50-3, commonly referred to as Carbamic acid, [1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI), stands out due to its unique structural features and potential applications. This compound is a specific type of carbamate ester, characterized by its cyclopropane ring and cyanomethyl substituent. Recent studies have highlighted its role in the development of novel materials and pharmaceutical agents.

The structural complexity of this compound makes it an interesting subject for both academic and industrial research. The cyclopropyl group introduces strain into the molecule, which can be exploited to induce specific reactivity patterns. Similarly, the presence of a cyanomethyl group adds functionality, enabling further chemical transformations. These features make this compound a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to improved methods for the preparation of this compound. For instance, researchers have developed more efficient catalytic systems that allow for the selective formation of the cyclopropane ring under mild conditions. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process. Such innovations are critical for scaling up production while maintaining quality standards.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable polymers under certain conditions makes it a candidate for use in advanced composites and coatings. Additionally, preliminary studies suggest that it may have bioactive properties, making it a potential lead compound in drug discovery efforts.

The integration of computational chemistry techniques has further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings are essential for designing new synthetic pathways and predicting potential applications.

In conclusion, Carbamic acid, [1-(cyanomethyl)cyclopropyl]-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with significant potential across various domains. Its unique structure and functional groups make it a valuable tool in organic synthesis and materials development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.